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Compound of Interest

Compound Name: Etravirine-d8

Cat. No.: B1140965

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of etravirine-d8 stock and
working solutions for use in a variety of research applications, including cell-based assays and
mass spectrometry analysis. Etravirine-d8 is the deuterated form of etravirine, a non-
nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1 infection.[1]
The inclusion of deuterium atoms makes it a valuable internal standard for quantitative mass
spectrometry-based studies.

Compound Information and Properties

Proper preparation of solutions begins with an understanding of the physicochemical properties
of the compound.
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Property Value Reference

4-[[6-amino-5-bromo-2-[(4-
cyanophenyl)amino]-4-

Chemical Name y. 'p' & ) _ [2]
pyrimidinylJoxy]-3,5-di(methyl-

d3)-benzonitrile

Molecular Formula C20H9DsBrNeO [1]
Molecular Weight 443.33 g/mol [1]
CAS Number 1142096-06-7 [1]

White to beige
Appearance , . [3]
powder/crystalline solid

Soluble in DMSO (up to 87
Solubility mg/mL) and DMF. Practically [4]

insoluble in water and ethanol.

St (Solid) Store at -20°C for long-term
orage (Soli
g stability (= 4 years).

Store DMSO stock solutions at
-20°C or -80°C. Avoid repeated
_ freeze-thaw cycles. Aqueous
Storage (Solutions) ) :
working solutions are not
recommended for storage for

more than one day.

Safety Precautions

Before handling Etravirine-d8, it is crucial to review the Safety Data Sheet (SDS). The
following are key safety precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat.[2]

e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area or a chemical fume hood.[2][3]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://aquigenbio.com/product/etravirine-d8/
https://www.medchemexpress.com/etravirine-d8.html
https://www.medchemexpress.com/etravirine-d8.html
https://www.medchemexpress.com/etravirine-d8.html
https://cdn.caymanchem.com/cdn/msds/20946m.pdf
https://www.selleckchem.com/products/etravirine-tmc125.html
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://aquigenbio.com/product/etravirine-d8/
https://aquigenbio.com/product/etravirine-d8/
https://cdn.caymanchem.com/cdn/msds/20946m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Health Hazards: Etravirine is harmful if swallowed and causes serious eye irritation.[3]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols

Preparation of Etravirine-d8 Stock Solution (10 mM in
DMSO)

This protocol describes the preparation of a 10 mM stock solution of etravirine-d8 in dimethyl
sulfoxide (DMSO).

Materials:

Etravirine-d8 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated pipettes

Procedure:

o Equilibration: Allow the vial of etravirine-d8 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

» Weighing: Accurately weigh a precise amount of etravirine-d8 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.43 mg of etravirine-d8 (Molecular
Weight = 443.33 g/mol).

o Dissolution: Add the weighed etravirine-d8 to a sterile microcentrifuge tube or amber glass
vial. Add the calculated volume of anhydrous DMSO. For 4.43 mg of etravirine-d8, add 1 mL
of DMSO.
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e Mixing: Cap the tubel/vial securely and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

» Storage: Aliquot the stock solution into smaller volumes in tightly sealed tubes to minimize
freeze-thaw cycles. Store at -20°C or -80°C.

Workflow for Preparing Etravirine-d8 Stock Solution

Preparation of 10 mM Etravirine-d8 Stock Solution

Equilibrate Etravirine-d8
to Room Temperature

Weigh 4.43 mg
of Etravirine-d8

Add 1 mL of
Anhydrous DMSO
Vortex until
Completely Dissolved
G\quuot into smaller volumes]

[Store at -20°C or —80°CD
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Caption: Workflow for preparing a 10 mM Etravirine-d8 stock solution in DMSO.
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Preparation of Etravirine-d8 Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the stock solution.

The final concentration of DMSO in cell culture should be kept low (typically < 0.5%) to avoid
cytotoxicity.

Materials:

10 mM Etravirine-d8 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated pipettes
Procedure:

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
10 mM stock solution in cell culture medium. For example, to make a 100 puM intermediate
solution, add 10 pL of the 10 mM stock solution to 990 uL of cell culture medium.

 Final Dilution: Prepare the final working concentrations by further diluting the intermediate
solution with cell culture medium. For example, to prepare a 1 uM working solution, add 10
pL of the 100 uM intermediate solution to 990 pL of cell culture medium.

o Serial Dilutions: Perform serial dilutions to obtain a range of concentrations for dose-
response experiments.

Use Immediately: Use the freshly prepared working solutions in your cell-based assays.

Workflow for Preparing Working Solutions for Cell-Based Assays
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Preparation of Working Solutions for Cell-Based Assays

Thaw 10 mM Etravirine-d
Stock Solution

.
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.
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.
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Caption: Workflow for preparing etravirine-d8 working solutions for cell-based assays.

Etravirine-d8 is commonly used as an internal standard in LC-MS/MS assays to quantify

etravirine in biological matrices.[5]
Materials:

10 mM Etravirine-d8 stock solution in DMSO

Methanol or Acetonitrile

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:
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 Intermediate Dilution: Prepare an intermediate stock solution in an organic solvent
compatible with your analytical method (e.g., methanol or acetonitrile). For instance, prepare
a 100 pg/mL intermediate solution by diluting the 10 mM stock solution.

o Spiking Solution: Prepare the final working solution (spiking solution) at the desired

concentration for adding to your samples and calibration standards. A typical concentration

might be in the range of 10-100 ng/mL.[5][6]

o Sample Preparation: Add a fixed volume of the spiking solution to all unknown samples,
guality controls, and calibration standards during the sample extraction process.

Workflow for Preparing Internal Standard Working Solutions

l

(e.g., 100 pg/mL) in
Methanol or Acetonitrile

'

Preparation of Internal Standard Working Solutions for MS
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Caption: Workflow for preparing etravirine-d8 internal standard solutions for mass

spectrometry.
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Quantitative Data Summary

The following tables summarize typical concentrations for etravirine-d8 stock and working
solutions.

Table 1: Stock Solution Recommendations

Parameter Recommendation
Solvent Anhydrous DMSO
Concentration Range 1-20mM

Storage Temperature -20°C or -80°C

. Stable for at least 6 months at -80°C. Avoid
Stability ]
multiple freeze-thaw cycles.

Table 2: Working Solution Recommendations for Different Applications

o . . Concentration Final DMSO
Application Typical Diluent .
Range Concentration
Cell-Based Assays Cell Culture Medium 1nM-10puM <0.5%
Mass Spectrometry Methanol, Acetonitrile, Varies depending on
) 1-100 ng/mL )
(Internal Standard) or Mobile Phase sample preparation
Co-solvent
) ) formulations (e.g., Varies based on .
In Vivo Studies ) Varies
DMSO/PEG300/Twee  dosing
n-80/Saline)
Conclusion

The protocols outlined in this application note provide a comprehensive guide for the
preparation of etravirine-d8 stock and working solutions. Adherence to these guidelines, along
with strict observation of safety precautions, will ensure the accuracy and reproducibility of
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experimental results. The provided workflows and quantitative data serve as a valuable
resource for researchers in the fields of virology, pharmacology, and drug metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing Etravirine-d8 Stock and Working Solutions:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140965#preparing-etravirine-d8-stock-and-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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